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Compound of Interest

Compound Name: BH3M6

Cat. No.: B1192372

This document provides essential safety and logistical information for the proper disposal of
BH3MB6, identified as a grade of carbide steel, likely BHMA:6-3-5. The procedures outlined
below are intended for researchers, scientists, and drug development professionals who may
use tools or materials of this composition. The primary and most environmentally sound
method for disposal of carbide steel is recycling, due to the value and resource-intensive
nature of its components, primarily tungsten and cobalt.[1][2][3][4]

Immediate Safety Precautions

Safety protocols for handling carbide steel depend on its form. Solid carbide tools and parts
pose a risk of physical injury from sharp edges, while powdered carbide presents a respiratory
hazard and potential fire risk.

Personal Protective Equipment (PPE):

Form of Carbide Required PPE

Solid (Tools, | ts) - Cut-resistant gloves (e.g., leather or Kevlar)[5]
olid (Tools, Inserts
- Safety glasses with side shields[5]

- NIOSH-approved respirator for fine dust[5] -

Cut-resistant gloves[5] - Safety glasses with
Powdered ] ] ]

side shields or goggles[6] - Long-sleeved shirt

and pants or lab coat[5]
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Handling Precautions:
e Solid Form: Handle with care to avoid cuts from sharp edges.

o Powdered Form: Avoid generating dust.[6] Use wet mopping or a vacuum with a proper filter
for cleanup.[6][7] Do not dry sweep.[7] Wash hands thoroughly after handling and before
eating or smoking.[6]

Disposal of Solid Carbide Steel (e.g., Cutting Tools,

Inserts)

Solid carbide steel should be recycled. Many manufacturers and specialized recycling
companies have programs for taking back used carbide tools.[3][8][9]

Disposal Workflow for Solid Carbide:
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(Begin Disposal Process)

'

Collect used solid carbide tools and inserts

'

Store in a clearly labeled, durable container

'

(Contact tool manufacturer or a specialized carbide recycler)

'

Gnquire about their take-back or recycling program)

'

(Package and ship according to the recycler's instructions)

(Disposal Complete)

Click to download full resolution via product page

Caption: Workflow for the disposal of solid carbide steel tools and inserts.
Step-by-Step Procedure:
e Segregation and Collection: Separate solid carbide waste from other scrap metals.

» Safe Storage: Place the collected carbide tools and inserts in a designated, durable
container that is clearly labeled as "Carbide Scrap for Recycling."[9]
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« |dentify a Recycling Vendor:

o Contact the manufacturer of the carbide tools to inquire about their recycling or take-back
program.[9]

o Search for local or national scrap metal recyclers that specialize in carbide materials.[4][9]

o Follow Shipping Instructions: Adhere to the packaging and shipping guidelines provided by
the recycling company to ensure safe transport.

Disposal of Powdered Carbide Steel

Powdered tungsten carbide may be classified as hazardous waste, and its disposal requires
more stringent procedures.[7][9]

Disposal Workflow for Powdered Carbide:
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(Begin Disposal Process for Powder)

'

Wear appropriate PPE (respirator, gloves, safety glasses)

'

If spilled, clean using wet methods or a filtered vacuum

'

(Place powder in a sealed, clearly labeled, airtight container)

'

(Label as 'Hazardous Waste: Tungsten Carbide Powder)

'

(Contact your institution's Environmental Health and Safety (EHS) departmenD

'

(Follow EHS guidance for hazardous waste pickup and disposal)

(Disposal Complete)

Click to download full resolution via product page

Caption: Workflow for the disposal of powdered carbide steel.

Step-by-Step Procedure:
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o Wear Appropriate PPE: Before handling, ensure you are wearing a respirator, gloves, and
safety glasses.

o Containment: Keep the powdered carbide in a well-sealed, airtight container to prevent dust
from becoming airborne.[7] The container must be clearly labeled.

e Spill Management: In case of a spill, do not dry sweep.[7] Clean the area using wet methods
or a vacuum cleaner equipped with a high-efficiency particulate air (HEPA) filter.[6]

» Waste Classification: Treat powdered tungsten carbide as a hazardous waste.[7]

» Contact Environmental Health and Safety (EHS): Notify your institution's EHS department for
guidance on proper disposal procedures in accordance with local, state, and federal
regulations.[7]

e Arrange for Pickup: Your EHS department will provide instructions for the packaging,
labeling, and pickup of the hazardous waste.

Emergency Procedures
In Case of Eye Contact:

o Immediately flush eyes with large amounts of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids.[7] Seek medical attention if irritation persists.

In Case of Skin Contact:
o Wash the affected area thoroughly with soap and water.[10]
In Case of Inhalation (Powdered Form):

e Move the individual to fresh air. If symptoms such as coughing or difficulty breathing occur,
seek medical attention.

In Case of a Spill (Powdered Form):

o Evacuate personnel who are not wearing appropriate protective equipment from the spill
area.[7]
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o Ventilate the area and clean up the spill using approved methods (wet methods or filtered

vacuum).[7]

o Contain the collected material in a sealed container for disposal as hazardous waste.[7]

By following these procedures, you can ensure the safe and environmentally responsible

disposal of BH3M6 carbide steel. Always prioritize safety and consult with your institution's

EHS department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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